N-(2,4-difluorophenyl)-2-(4-oxo-1,2,3-benzotriazin-3(4H)-yl)acetamide

• Molecular Formula: C15H10F2N4O2
• Molecular Weight: 316.26 g/mol
• IUPAC Name: N-(2,4-difluorophenyl)-2-(4-oxo-1,2,3-benzotriazin-3-yl)acetamide
• InChI: InChI=1S/C15H10F2N4O2/c16-9-5-6-13(11(17)7-9)18-14(22)8-21-15(23)10-3-1-2-4-12(10)19-20-21/h1-7H,8H2,(H,18,22)
• InChI Key: HUAUGTZRHMZJPV-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C(=O)N(N=N2)CC(=O)NC3=C(C=C(C=C3)F)F

Description

N-(2,4-difluorophenyl)-2-(4-oxo-1,2,3-benzotriazin-3(4H)-yl)acetamide, commonly known as DOBA, is a synthetic compound that has gained significant attention in recent years due to its potential application in scientific research. DOBA belongs to the class of benzotriazine derivatives and has been found to possess various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of DOBA is not fully understood. However, it has been proposed that DOBA exerts its anticancer effects by inducing apoptosis, inhibiting cell cycle progression, and suppressing the expression of various oncogenes. DOBA has also been found to inhibit the activity of various enzymes, including cyclooxygenase-2 and lipoxygenase, which play a crucial role in the development and progression of cancer.
Biochemical and Physiological Effects:
DOBA has been found to possess various biochemical and physiological effects. It has been shown to possess potent anti-inflammatory and antioxidant properties, which make it a potential candidate for the treatment of various inflammatory and oxidative stress-related diseases. DOBA has also been found to possess neuroprotective effects and has been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

DOBA has several advantages for use in scientific research. It is relatively easy to synthesize, and its purity can be easily verified using standard analytical techniques. DOBA is also stable under normal laboratory conditions and can be stored for extended periods without significant degradation. However, one limitation of DOBA is its low solubility in water, which can limit its use in certain applications.

Future Directions

There are several future directions for research on DOBA. One potential area of research is the development of DOBA-based drug candidates for the treatment of cancer and other diseases. Another area of research is the elucidation of the mechanism of action of DOBA, which could provide insights into its potential therapeutic applications. Additionally, the development of novel synthetic methods for DOBA could lead to the discovery of new benzotriazine derivatives with improved biological activity.

Synthesis Methods

DOBA can be synthesized using a simple and efficient method. The synthesis involves the reaction of 2,4-difluoroaniline with 4-hydroxy-1,2,3-benzotriazine in the presence of acetic anhydride and triethylamine. The resulting product is then treated with acetic acid to obtain DOBA in high yield and purity.

Scientific Research Applications

DOBA has been extensively studied for its potential application in scientific research. It has been found to possess various biological activities, including anti-inflammatory, antioxidant, and anticancer properties. DOBA has been shown to inhibit the growth and proliferation of various cancer cells, including breast, lung, and colon cancer cells. Furthermore, DOBA has been found to enhance the efficacy of chemotherapy drugs, making it a potential candidate for combination therapy.